Cas no 88951-97-7 (Benzoic acid, 2-methoxy-, 2-acetyl-4-methylphenyl ester)
88951-97-7 structure
Product Name:Benzoic acid, 2-methoxy-, 2-acetyl-4-methylphenyl ester
CAS No:88951-97-7
MF:C17H16O4
MW:284.306545257568
CID:618644
PubChem ID:11033390
Update Time:2025-04-19
Benzoic acid, 2-methoxy-, 2-acetyl-4-methylphenyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 2-methoxy-, 2-acetyl-4-methylphenyl ester
- (2-acetyl-4-methylphenyl) 2-methoxybenzoate
- 88951-97-7
- AKOS005132724
- DTXSID50452737
-
- Inchi: 1S/C17H16O4/c1-11-8-9-16(14(10-11)12(2)18)21-17(19)13-6-4-5-7-15(13)20-3/h4-10H,1-3H3
- InChI Key: PVJARDVSXPGJKR-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC=CC=1OC)=O)C1C=CC(C)=CC=1C(C)=O
Computed Properties
- Exact Mass: 284.10485899g/mol
- Monoisotopic Mass: 284.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 379
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 52.6Ų
Benzoic acid, 2-methoxy-, 2-acetyl-4-methylphenyl ester Related Literature
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
88951-97-7 (Benzoic acid, 2-methoxy-, 2-acetyl-4-methylphenyl ester) Related Products
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